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Compound of Interest

Compound Name: C26H38F6IO2Sb

CAS No.: 139301-16-9

Cat. No.: B160686 Get Quote

Executive Summary & Chemical Identity
C26H38F6IO2Sb is a specialized Cationic Photoacid Generator (PAG) belonging to the class

of diaryliodonium hexafluoroantimonate salts. Based on its stoichiometry, the compound is

identified as Bis(4-heptyloxyphenyl)iodonium hexafluoroantimonate (or a closely related isomer

such as (4-octyloxyphenyl)(4-hexyloxyphenyl)iodonium).[1]

This material is a high-performance initiator used to trigger the polymerization of epoxy,

oxetane, and vinyl ether resins upon exposure to UV light. Unlike radical initiators, it generates

a superacid (HSbF₆) which catalyzes crosslinking. Its handling requires strict adherence to

actinic light exclusion, moisture control, and heavy metal safety protocols.
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Property Specification

Formula C₂₆H₃₈F₆IO₂Sb

Molecular Weight ~761.2 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in propylene carbonate, acetone,

methanol; Insoluble in water

Melting Point
Typically 50–80°C (Dependent on specific

isomer purity)

UV Absorption
λmax ≈ 240–250 nm (tailing into near-UV 300–

365 nm)

Safety Assessment (HSE) & Toxicology
Critical Warning: This compound contains Antimony (Sb) and a Fluorinated anion (SbF₆⁻).[1]

Heavy Metal Toxicity (Antimony)[1]
Hazard: Antimony compounds are toxic if swallowed or inhaled. Long-term exposure can

affect the lungs and heart.[1]

Control: All weighing must be performed in a HEPA-filtered fume hood or a powder

containment enclosure.[1]

Waste: strictly segregated as Heavy Metal Waste. Do NOT dispose of down the drain.

Hydrofluoric Acid (HF) Potential
While the hexafluoroantimonate anion (

) is non-nucleophilic and relatively stable, it can hydrolyze under extreme conditions (high heat
+ moisture) or upon photolysis to release trace Hydrogen Fluoride (HF).[1]

Protocol: Avoid contact with strong acids. If the powder becomes damp and is heated, treat

vapors as potentially corrosive.
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Skin & Eye Irritation
Iodonium salts are potent alkylating agents and irritants.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.[1]

First Aid: In case of skin contact, wash immediately with soap and water.[2] Do not use

solvent (ethanol/acetone) on skin, as this enhances transdermal absorption.

Storage Protocols
To maintain the "dark stability" (shelf life) and photo-activity of the PAG, strict environmental

controls are required.[1]

Temperature & Light
Temperature: Store at 2°C to 8°C (Refrigerated).

Reasoning: Thermal energy can slowly trigger the decomposition of the iodonium cation,

leading to premature acid generation and "gelling" of the material.

Light:Absolute darkness is required.

Container: Amber glass vials wrapped in aluminum foil.

Environment:[1][2] Do not leave vials on benchtop under fluorescent lighting, which emits

trace UV.

Moisture Control[1]
Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible.

Desiccation: Keep vials inside a secondary container (desiccator) with silica gel.

Reasoning: Moisture acts as a chain transfer agent in cationic polymerization. If the

powder absorbs water, it will inhibit the curing speed of your final formulation.
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The "Yellow Room" Rule
All open handling of C26H38F6IO2Sb must occur under yellow safelights (UV-cutoff filters,

>500 nm).[1] Standard laboratory fluorescent lights emit enough UV (365 nm and 405 nm lines)

to partially decompose the surface of the powder within minutes.

Weighing & Solution Preparation
Goal: Prepare a stock solution (typically 20-50 wt% in Propylene Carbonate) to avoid handling

the dry powder repeatedly.[1]

Equilibrate: Remove the vial from the refrigerator and allow it to warm to room temperature

before opening. This prevents condensation from forming on the cold powder.

Solvent Choice: Use Propylene Carbonate or

-Butyrolactone.

Note: Avoid nucleophilic solvents (like amines) or basic solvents, as they will neutralize the

photo-generated acid.[1]

Dissolution:

Weigh the powder into an amber vial.

Add solvent.

Sonicate or stir magnetically in the dark. Avoid heating above 40°C.

Handling Decision Tree
The following workflow ensures integrity during use:
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Figure 1: Safe handling workflow to prevent condensation and UV degradation.

Mechanism of Action (Why Handling Matters)
Understanding the degradation pathway highlights why storage conditions are critical. Upon UV

irradiation, the C-I bond cleaves. The resulting fragments react with the solvent/monomer to

release the superacid

.

Key Insight: If the material is exposed to heat or light during storage, it generates trace acid.

This trace acid will autocatalytically degrade the remaining salt and, if added to an epoxy resin,
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will cause the resin to gel (harden) inside the bottle.
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Figure 2: Simplified photolysis pathway.[1] Premature activation leads to shelf-life instability.[1]

Waste Disposal Protocol
Do not treat this as standard organic waste.

Segregation: Collect all solid waste (weighing boats, wipes) and liquid waste in a container

labeled "Heavy Metal Waste (Antimony) - Toxic".[1]

Neutralization (Spills): If a solution spills, absorb with vermiculite. Do not use water

immediately as it may spread the hydrophobic powder.

Disposal: Hand over to a certified hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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